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Compound of Interest

Compound Name: Pelirine

Cat. No.: B1158000

In-Depth Technical Guide to Pelirine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details: Pelirine

Pelirine, an alkaloid isolated from the plant Rauwolfia perakensis, has been a subject of
pharmacological interest. This technical guide provides a comprehensive overview of its known
properties, including its CAS number, molecular formula, and pharmacological effects based on
foundational studies.

Parameter Value Reference
CAS Number 30435-26-8 N/A
Molecular Formula C21H26N203 N/A

Pharmacological Data

The primary pharmacological investigations of Pelirine have revealed effects on the central
nervous system and the cardiovascular system. The key findings are summarized below, with
data extracted from foundational research. It is important to note that the effective doses of
Pelirine have been observed to be close to the lethal doses, indicating a narrow therapeutic
index.[1]

Acute Toxicity in Mice
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The acute toxicity of Pelirine was determined in mice following oral administration.

) Route of
Parameter Value Species L. .
Administration
Lethal Dose 100 mg/kg Mouse Oral

Observation: Oral administration of Pelirine to mice induced central nervous system (CNS)
depression.[1]

Cardiovascular Effects in Anesthetized Cats

The intravenous administration of Pelirine demonstrated a significant impact on the
cardiovascular system of anesthetized cats.

] ] Route of
Effect Observation Species o ]
Administration
Significant
Blood Pressure Cat Intravenous

hypotension

Observation: Small intravenous doses of Pelirine produced a notable hypotensive effect in
anesthetized cats.[1]

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

Determination of Acute Toxicity (LDso) in Mice

This protocol outlines the general procedure for determining the median lethal dose (LDso) of a
substance in mice via oral administration.

Objective: To determine the dose of Pelirine that is lethal to 50% of the test mouse population.
Materials:

e Pelirine
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Vehicle for oral administration (e.g., saline, distilled water)
Male or female mice of a specific strain (e.g., Swiss albino)
Oral gavage needles

Animal cages

Balances for weighing animals and the compound

Procedure:

Animal Acclimatization: House the mice in standard laboratory conditions for at least one
week prior to the experiment to allow for acclimatization.

Fasting: Fast the animals overnight before dosing, with free access to water.

Dose Preparation: Prepare a stock solution of Pelirine in the chosen vehicle. Make serial
dilutions to obtain the desired dose concentrations.

Grouping: Divide the mice into several groups, with a sufficient number of animals in each
group (e.g., 6-10 mice per group). One group will serve as the control and receive only the
vehicle.

Administration: Administer a single oral dose of Pelirine to each mouse in the test groups
using an oral gavage needle. The volume administered is typically based on the animal's
body weight.

Observation: Observe the animals continuously for the first few hours post-administration
and then periodically for a set period (e.g., 14 days) for signs of toxicity and mortality.

Data Analysis: Record the number of mortalities in each group. Calculate the LDso value
using a recognized statistical method, such as the probit analysis method.

Measurement of Blood Pressure in Anesthetized Cats

This protocol describes the general method for measuring the effect of a substance on the

blood pressure of an anesthetized cat.
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Objective: To assess the effect of intravenously administered Pelirine on the arterial blood
pressure of cats.

Materials:

e Pelirine

o Anesthetic agent (e.g., pentobarbital sodium)

 Saline solution

o Catheterization equipment (cannulas, tubing)

e Blood pressure transducer and recording system (e.g., polygraph)
e Surgical instruments

e Heparinized saline

Procedure:

¢ Anesthesia: Anesthetize the cat with a suitable anesthetic agent. Maintain anesthesia
throughout the experiment.

e Surgical Preparation: Surgically expose the carotid artery and the femoral vein.

e Cannulation: Cannulate the carotid artery and connect it to a blood pressure transducer filled
with heparinized saline to record arterial blood pressure. Cannulate the femoral vein for the
administration of the test substance.

« Stabilization: Allow the animal's blood pressure to stabilize before administering any
substance.

o Administration: Administer a single intravenous dose of Pelirine through the femoral vein
cannula.

e Recording: Continuously record the arterial blood pressure before, during, and after the
administration of Pelirine.
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+ Data Analysis: Analyze the recorded blood pressure tracings to determine the magnitude and
duration of the hypotensive effect.

Diagrams
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Caption: Workflow for determining the LDso of Pelirine in mice.

Experimental Workflow: Cardiovascular Effects in Cats
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Caption: Workflow for assessing the cardiovascular effects of Pelirine in cats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Pelirine CAS number and molecular formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158000#pelirine-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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